Cas no 651300-10-6 (Phenol,3-[(2E)-3-(3-hydroxy-2-methoxyphenyl)-2-propenyl]-2,6-dimethoxy-)

• Product Name: Phenol,3-[(2E)-3-(3-hydroxy-2-methoxyphenyl)-2-propenyl]-2,6-dimethoxy-
• CAS No: 651300-10-6
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 406730
• Update Time: 2024-03-02

Phenol,3-[(2E)-3-(3-hydroxy-2-methoxyphenyl)-2-propenyl]-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[(2E)-3-(3-hydroxy-2-methoxyphenyl)-2-propenyl]-2,6-dimethoxy-
• Phenol, 3-[(2E)-3-(3-hydroxy-2-methoxyphenyl)-2-propen-1-yl]-2,6-dimethoxy-

• Inchi： 1S/C18H20O5/c1-21-15-11-10-13(18(23-3)16(15)20)7-4-6-12-8-5-9-14(19)17(12)22-2/h4-6,8-11,19-20H,7H2,1-3H3/b6-4+
• InChI Key： MFXCDAODRNXRCE-GQCTYLIASA-N
• SMILES： C1(O)=C(OC)C=CC(C/C=C/C2=CC=CC(O)=C2OC)=C1OC

Computed Properties

• Exact Mass: 316.1311
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: 2.341

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 492.7±45.0 °C(Predicted)
• PSA: 68.15
• pka: 9.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols